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Compound of Interest

Compound Name: Omeprazole sulfide-d3

Cat. No.: B602696 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential procedural

information for the safe use and disposal of Omeprazole sulfide-d3, a deuterated metabolite

of Omeprazole used as an internal standard in quantitative analysis.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
Omeprazole sulfide-d3 is classified as a material that can cause moderate skin and eye

irritation.[3] It may also cause respiratory tract irritation and may be harmful if swallowed or

inhaled.[3] GHS classifications indicate it can cause skin irritation, serious eye irritation, and

may cause an allergic skin reaction.[3] Therefore, adherence to strict safety protocols is

essential.

Engineering Controls:

Work should be conducted in a well-ventilated area.[4][5]

Appropriate exhaust ventilation should be in place where dust may form.[3]

Ensure eyewash stations and safety showers are readily accessible.[5][6]

Personal Protective Equipment (PPE): A comprehensive PPE plan is critical to minimize

exposure.
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PPE Category Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[4]

Skin Protection

Impervious clothing and chemical-resistant

gloves.[4][5] Contaminated work clothing should

not be allowed out of the workplace.[4]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation is experienced.

[6]

Operational Plan: Step-by-Step Guidance
1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container tightly closed in a dry, cool, and well-ventilated place.[3][4]

The recommended long-term storage temperature is -20°C.[3][5] For solutions in solvent,

storage at -80°C is recommended for up to 6 months.[1]

2. Handling and Use:

Handle in a well-ventilated area to avoid the formation of dust and aerosols.[3][4]

Wear all required PPE as specified in the table above.

Avoid contact with skin, eyes, and clothing.[4][6] Do not breathe dust, gas, mist, vapors, or

spray.[3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

Wash hands thoroughly after handling.[5]

3. Accidental Release Measures:
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In case of a spill, evacuate personnel to a safe area.[4][5]

Ensure adequate ventilation and remove all sources of ignition.[4]

Wear full personal protective equipment, including a self-contained breathing apparatus if

necessary.[4][5]

Prevent the substance from entering drains or water courses.[4][5]

For cleanup, sweep up the solid material and place it into a suitable, closed container for

disposal.[3] Surfaces can be decontaminated by scrubbing with alcohol.[5]

4. First Aid Measures:

If on skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, get medical

advice.[3][4]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[3]

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[3][5]

If swallowed: Immediately call a doctor.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure safety.

Dispose of contents and containers in accordance with all local, state, and federal

regulations.[4][5]

For non-regulated laboratory waste, the recommended procedure is to mix the compound

with an unappealing substance like cat litter or used coffee grounds.[7][8]

Place the mixture in a sealed plastic bag or other sealable container to prevent leakage.[7][8]

The sealed container can then be disposed of in the regular trash.[9]
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Scratch out all personal or identifying information on the original container before recycling or

disposing of it.[8]

Do not flush down the toilet or pour down the drain unless specifically instructed to do so.[9]

Quantitative Data Summary
Property Value

Molecular Formula C₁₇H₁₆D₃N₃O₂S[2][10]

Molecular Weight 332.4 g/mol [11]

Melting Point 115-119 °C[5]

Flash Point 280.2°C[5]

Storage Temperature -20°C (long term)[3][5]
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Omeprazole sulfide-d3 from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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